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Compound of Interest

Compound Name: 6,7-Dihydroneridienone A

Cat. No.: B118875

6,7-Dihydroneridienone A: An In-Depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

6,7-Dihydroneridienone A is a steroid compound that has been identified and isolated from
the herbs Tithonia diversifolia and Tithonia suffruticosa.[1][2][3] As a natural product, it holds
potential for further investigation within the fields of medicinal chemistry and drug discovery.
This technical guide provides a summary of the currently available physical and chemical
properties of 6,7-Dihydroneridienone A. However, it is important to note that detailed
experimental data, particularly spectroscopic and comprehensive biological activity information,
is not extensively available in the public domain.

Physical and Chemical Properties

A summary of the known and predicted physical and chemical properties of 6,7-
Dihydroneridienone A is presented below. It is important to distinguish between
experimentally determined and computationally predicted values.
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Property Value Source
Molecular Formula C21H2803 [2]
Molecular Weight 328.45 g/mol [2]

CAS Number 72959-46-7 [21[3]
Appearance Powder [4]
Purity >95% or 98% (as commercially A5I6]

available)

(8R,9S,10R,12R,13S,14S)-17-
acetyl-12-hydroxy-10,13-
dimethyl-

IUPAC Name [4]
1,2,6,7,8,9,11,12,14,15-
decahydrocyclopenta[a]phena

nthren-3-one

Note: Specific experimental data for properties such as melting point, boiling point, and
solubility are not readily available in the reviewed literature. Commercial suppliers may hold this
information in their certificates of analysis.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for 6,7-
Dihydroneridienone A is not available in the public scientific literature based on the conducted
searches. Characterization of this compound would require performing these analyses.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific isolation of 6,7-
Dihydroneridienone A from its natural sources or its chemical synthesis are not currently
published. General methods for the isolation of steroids from plant materials typically involve
extraction with organic solvents followed by chromatographic separation techniques.

Biological Activity and Signaling Pathways
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The biological activity of 6,7-Dihydroneridienone A and its potential mechanism of action or
involvement in signaling pathways have not been elucidated in the available literature. While
analogs of similar steroid structures have been investigated for various biological activities,
including anticancer effects, no such data is specifically linked to 6,7-Dihydroneridienone A.
[71I8][9][10]

Visualization of Methodologies

Due to the lack of specific experimental workflows or defined signaling pathways for 6,7-
Dihydroneridienone A, diagrams cannot be generated at this time. A generalized workflow for
natural product isolation is presented below for illustrative purposes.
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Caption: A generalized workflow for the isolation and characterization of natural products.
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Conclusion

6,7-Dihydroneridienone A is a steroid natural product with a defined chemical structure.
However, there is a significant gap in the publicly available scientific literature regarding its
detailed physical properties, comprehensive spectroscopic characterization, specific
experimental protocols for its isolation and synthesis, and its biological activities. Further
research is required to fully elucidate the properties and potential applications of this
compound. For researchers interested in this molecule, direct acquisition and subsequent
analytical characterization would be a necessary first step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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